2-(((3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(2-methoxybenzyl)quinazolin-4(3H)-one

• IUPAC Name: 2-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-[(2-methoxyphenyl)methyl]quinazolin-4-one
• InChI: InChI=1S/C25H19ClN4O3S/c1-32-21-9-5-2-6-17(21)14-30-24(31)19-7-3-4-8-20(19)27-25(30)34-15-22-28-23(29-33-22)16-10-12-18(26)13-11-16/h2-13H,14-15H2,1H3
• InChI Key: KLVUKFGZBCNWMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2C(=O)C3=CC=CC=C3N=C2SCC4=NC(=NO4)C5=CC=C(C=C5)Cl
• Molecular Formula: C25H19ClN4O3S
• Molecular Weight: 491.0 g/mol

Description

2-(((3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(2-methoxybenzyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C25H19ClN4O3S and its molecular weight is 490.96. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

• Antimicrobial Activity: Some quinazolinone derivatives, which include structures related to the specified compound, have shown significant antimicrobial activity. For instance, compounds with quinazolin-4-one and 1,3,4-oxadiazole moieties have demonstrated good to moderate activity against various microorganisms, including Staphylococcus aureus, Bacillus subtilis, Pseudomonas aeruginosa, Escherichia coli, Aspergillus niger, and Fusarium oxysporum (Gupta et al., 2008). Similar compounds also showed significant antibacterial properties against Gram-positive and Gram-negative bacteria (Desai et al., 2021).

Anti-Inflammatory and Analgesic Activities

• Anti-Inflammatory and Analgesic Properties: Schiff bases of quinazolin-4-one-linked 1,3,4-oxadiazoles have been evaluated for their analgesic and anti-inflammatory activities in animal studies. Certain derivatives demonstrated potent activities, suggesting the therapeutic potential of these compounds in pain and inflammation management (Dewangan et al., 2017).

Anticancer Properties

• Cytotoxic Evaluation: Quinazolinone-1,3,4-oxadiazole derivatives have been assessed for their cytotoxic effects against cancer cell lines. Some compounds showed remarkable cytotoxic activity, particularly against the HeLa cell line, indicating potential applications in cancer therapy (Hassanzadeh et al., 2019).

Enzyme Inhibition

• Lipase and α-Glucosidase Inhibition: The compound is structurally similar to those evaluated for enzyme inhibition properties. Specific derivatives showed promising anti-lipase and anti-α-glucosidase activities, which could be relevant in the treatment of conditions like obesity and diabetes (Bekircan et al., 2015).

Nematocidal Activity

• Nematocidal Effects: Derivatives containing 1,2,4-oxadiazole and 1,3,4-thiadiazole amide groups showed notable nematocidal activities, suggesting potential use in agricultural applications (Liu et al., 2022).